Cas no 57610-10-3 (Benzene,2-methyl-4-nitro-1-nitroso-)

• Product Name: Benzene,2-methyl-4-nitro-1-nitroso-
• CAS No: 57610-10-3
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 375050
• PubChem ID: 93735
• Update Time: 2025-04-19

Benzene,2-methyl-4-nitro-1-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methyl-4-nitro-1-nitroso-
• 2-METHYL-4-NITRO-1-NITROSOBENZENE
• 2-methyl-4-nitro-1-nitroso-benzene
• 2-nitroso-5-nitrotoluene
• 5-nitro-2-nitrosotoluene
• 5-nitro-2-nitroso-toluene
• 5-Nitro-2-nitroso-toluol
• AC1L3QSH
• AC1Q6R2J
• AR-1E3655
• CTK5A7158
• NSC152106
• SBB068852
• AKOS015917569
• DTXSID8069199
• NSC-152106
• FT-0653501
• Benzene, 2-methyl-4-nitro-1-nitroso-
• 57610-10-3
• NSC 152106
• SCHEMBL9331922
• AMY25132
• A831520
• BJYRPJHNDONQKN-UHFFFAOYSA-N

• Inchi： 1S/C7H6N2O3/c1-5-4-6(9(11)12)2-3-7(5)8-10/h2-4H,1H3
• InChI Key： BJYRPJHNDONQKN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C(C)=C1)N=O)=O

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.037842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.34
• Boiling Point: 324.6°Cat760mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.591
• PSA: 72.57
• LogP: 2.82430